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Compound of Interest

Compound Name:
4-Hydroxy-6-methoxyquinoline-3-

carbonitrile

Cat. No.: B081888 Get Quote

Essential Safety and Handling Guide for 4-
Hydroxy-6-methoxyquinoline-3-carbonitrile
Disclaimer: No specific Safety Data Sheet (SDS) for 4-Hydroxy-6-methoxyquinoline-3-
carbonitrile is publicly available. The following guidance is based on the safety profiles of

structurally similar compounds, including other substituted quinolines and nitriles. This

substance should be handled with a high degree of caution. This guide is intended for

informational purposes and should be supplemented by a thorough, institution-specific risk

assessment before handling.

This document provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 4-Hydroxy-6-methoxyquinoline-
3-carbonitrile. Given the potential hazards associated with quinoline and nitrile functional

groups, strict adherence to established safety protocols is imperative.

Personal Protective Equipment (PPE)
Appropriate PPE is the primary defense against chemical exposure. The following table

summarizes the recommended PPE for handling 4-Hydroxy-6-methoxyquinoline-3-
carbonitrile, based on the hazards identified for similar compounds.
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Body Part Recommended Protection Specifications and Remarks

Eyes/Face
Chemical Splash Goggles and

Face Shield

Goggles must provide a

complete seal around the

eyes. A face shield should be

worn over the goggles,

particularly when there is a risk

of splashing or when handling

larger quantities.[1][2][3]

Hands
Chemical-Resistant Gloves

(Nitrile)

Disposable nitrile gloves are

suitable for providing a

physical barrier against brief

contact.[4] For prolonged or

immersive contact, consider

double-gloving or using thicker

gloves. Always inspect gloves

for signs of degradation or

punctures before use and

discard them immediately if

contaminated.[4]

Body Laboratory Coat

A flame-retardant lab coat is

recommended. Ensure the lab

coat is fully buttoned.

Respiratory NIOSH-approved Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

engineering controls are

insufficient to maintain

exposure below limits, or if

irritation is experienced.[2][3] A

particulate filter may be

appropriate for solid forms of

the compound.[5]

Feet Closed-Toed Shoes
Shoes must fully cover the feet

to protect against spills.
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Hazard Summary for Structurally Similar
Compounds
The following table summarizes hazard information for compounds structurally related to 4-
Hydroxy-6-methoxyquinoline-3-carbonitrile. This data should be used to inform a

conservative approach to handling the target compound.
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Compound CAS No. Hazards

4-Chloro-7-hydroxy-6-

methoxyquinoline-3-

carbonitrile

263149-10-6

Hazard Statements: H302

(Harmful if swallowed), H315

(Causes skin irritation), H319

(Causes serious eye irritation),

H332 (Harmful if inhaled),

H335 (May cause respiratory

irritation). Signal Word:

Warning.

8-Hydroxyquinoline 148-24-3

Hazard Statements: H301

(Toxic if swallowed), H317

(May cause an allergic skin

reaction), H318 (Causes

serious eye damage), H360

(May damage fertility or the

unborn child), H410 (Very toxic

to aquatic life with long lasting

effects). Signal Word: Danger.

[6]

6-Methoxyquinoline 5263-87-6

Hazard Statements: H302

(Harmful if swallowed), H312

(Harmful in contact with skin),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H332 (Harmful if

inhaled), H335 (May cause

respiratory irritation).[3] Signal

Word: Warning.[3]

4-Hydroxybenzonitrile 767-00-0

Hazard Statements: H315

(Causes skin irritation), H319

(Causes serious eye irritation),

H335 (May cause respiratory

irritation), H402 (Harmful to

aquatic life). Signal Word:

Warning.
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Operational Plan: Safe Handling Protocol
Adherence to a strict operational protocol is essential for minimizing risks.

1. Pre-Handling Preparations:

Training: Ensure all personnel have been trained on the potential hazards and safe handling

procedures for this class of compounds.

Designated Area: All work with 4-Hydroxy-6-methoxyquinoline-3-carbonitrile should be

conducted in a designated area within a certified chemical fume hood to minimize inhalation

exposure.[7]

Emergency Equipment: Verify that a safety shower and an eyewash station are readily

accessible and have been recently tested.

Spill Kit: A chemical spill kit appropriate for solid, potentially toxic materials should be readily

available.

2. Handling the Chemical:

Avoid Contact: Take all necessary precautions to prevent direct contact with the skin, eyes,

and clothing. Do not breathe dust or vapors.[1]

Weighing: If the compound is a solid, weigh it within the fume hood.

Solution Preparation: When preparing solutions, add the compound slowly to the solvent.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.[5] Do not eat, drink, or smoke in the laboratory.[8]

3. Post-Handling Procedures:

Decontamination: Clean the work area thoroughly after each use.

Storage: Store 4-Hydroxy-6-methoxyquinoline-3-carbonitrile in a tightly sealed, clearly

labeled container in a cool, dry, and well-ventilated area, away from incompatible materials.

[1][9]
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Safe handling workflow for 4-Hydroxy-6-methoxyquinoline-3-carbonitrile.
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Disposal Plan
Proper disposal is critical to ensure laboratory and environmental safety.

1. Waste Classification:

Based on its structure (a substituted quinoline), 4-Hydroxy-6-methoxyquinoline-3-
carbonitrile should be classified as hazardous chemical waste.[7]

It should be segregated into the appropriate waste stream as determined by your institution's

Environmental Health and Safety (EHS) department. Do not mix with other waste streams

unless explicitly permitted.[10]

2. Step-by-Step Disposal Procedure:

Container Selection: Use a chemically resistant, leak-proof container with a secure lid. The

container must be clearly labeled as "Hazardous Waste" and list "4-Hydroxy-6-
methoxyquinoline-3-carbonitrile" as a component.[10]

Waste Collection: Carefully transfer the waste compound and any contaminated materials

(e.g., gloves, weigh boats, absorbent pads) into the designated waste container. Avoid

overfilling; do not exceed 80% capacity.[10]

Storage: Store the sealed waste container in a designated, well-ventilated, and secure waste

accumulation area, away from incompatible materials.[10]

Documentation: Maintain a detailed log of the waste, including the chemical name, quantity,

and date of accumulation.

Professional Disposal: Arrange for the collection and disposal of the waste by a certified

hazardous waste management company, in accordance with all local, state, and federal

regulations.[10]
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Disposal workflow for 4-Hydroxy-6-methoxyquinoline-3-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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